![molecular formula C14H10Cl2N2OS B4671935 4-(3,4-dichlorophenyl)-N-(2-furylmethyl)-1,3-thiazol-2-amine](/img/structure/B4671935.png)
4-(3,4-dichlorophenyl)-N-(2-furylmethyl)-1,3-thiazol-2-amine
Overview
Description
4-(3,4-dichlorophenyl)-N-(2-furylmethyl)-1,3-thiazol-2-amine is a compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known as DCPTA and has been found to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of DCPTA is not fully understood. However, it has been found to inhibit the activity of certain enzymes, which are involved in the growth and proliferation of cancer cells. DCPTA has also been found to modulate the expression of certain genes, which are involved in the regulation of inflammation and oxidative stress.
Biochemical and Physiological Effects:
DCPTA has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and scavenge free radicals. DCPTA has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
DCPTA has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. DCPTA is also soluble in water, which makes it easy to use in various experiments. However, DCPTA has some limitations for lab experiments. It has a short half-life, which makes it difficult to use in long-term experiments. DCPTA is also cytotoxic at high concentrations, which limits its use in some experiments.
Future Directions
There are several future directions for the study of DCPTA. One potential direction is the development of new drugs based on DCPTA. DCPTA has been found to have anticancer, anti-inflammatory, and antioxidant properties, which make it a potential candidate for the development of new drugs. Another potential direction is the study of the mechanism of action of DCPTA. Further studies are needed to fully understand the mechanism of action of DCPTA and its potential use in the treatment of various diseases.
Scientific Research Applications
DCPTA has been studied for its potential applications in scientific research. It has been found to have various biochemical and physiological effects, which make it a potential candidate for the development of new drugs. DCPTA has been found to inhibit the growth of cancer cells and has been studied for its potential use in cancer treatment. It has also been found to have anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various diseases.
Properties
IUPAC Name |
4-(3,4-dichlorophenyl)-N-(furan-2-ylmethyl)-1,3-thiazol-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2N2OS/c15-11-4-3-9(6-12(11)16)13-8-20-14(18-13)17-7-10-2-1-5-19-10/h1-6,8H,7H2,(H,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQDDAZNOOCSJFD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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